Cas no 1508828-69-0 (Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester)

Technical Introduction: Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester This compound is a halogen-substituted benzoic acid derivative, specifically functionalized as an ethyl ester. The presence of chloro, fluoro, and iodo substituents at the 3-, 2-, and 5-positions, respectively, imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic organic chemistry. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its multi-halogenated structure is particularly useful in cross-coupling reactions, such as Suzuki or Sonogashira couplings, where the iodine moiety serves as a reactive site. This compound is suited for applications in pharmaceutical and agrochemical research, where precise functionalization is critical. Storage should be under inert conditions to maintain stability.

Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester structure

1508828-69-0 structure

Product Name:Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester

CAS No:1508828-69-0

MF:C₉H₇ClFIO₂

MW:328.51

CID:5076012

Update Time:2025-06-08

Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester
- Ethyl 3-chloro-2-fluoro-5-iodobenzoate
- Inchi： 1S/C9H7ClFIO2/c1-2-14-9(13)6-3-5(12)4-7(10)8(6)11/h3-4H,2H2,1H3
- InChI Key： JSVHYYOMTRWLCH-UHFFFAOYSA-N
- SMILES： C1(C(F)=C(C(=O)OCC)C=C(I)C=1)Cl

Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022IPS-500mg	Ethyl 3-chloro-2-fluoro-5-iodobenzoate	1508828-69-0	95%	500mg	$480.00	2025-02-17

Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Alt-proteins: A promising future
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester

Recent Advances in the Study of Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester (CAS: 1508828-69-0) and Its Applications in Chemical Biology and Medicine

The compound Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester (CAS: 1508828-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzoic acid derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its role as a versatile building block for more complex molecules.

One of the key areas of interest is the compound's utility in the synthesis of novel pharmaceutical intermediates. Researchers have demonstrated that the presence of multiple halogen atoms (chloro, fluoro, and iodo) in the aromatic ring enhances its reactivity, allowing for selective functionalization. This property is particularly valuable in the development of targeted therapies, where precise modifications to the molecular structure can significantly influence biological activity. Recent publications highlight its use in the synthesis of kinase inhibitors and other small-molecule therapeutics.

In addition to its synthetic applications, Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester has been investigated for its potential as a probe in chemical biology. Its unique halogenation pattern enables it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in the construction of complex bioactive molecules. Recent studies have explored its incorporation into fluorescent probes and radiolabeled compounds for imaging and diagnostic purposes, showcasing its versatility in biomedical research.

Another notable development is the exploration of its biological activity. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects against certain enzymes and receptors, although further validation is required. Researchers are particularly interested in its potential as a scaffold for the development of antimicrobial and anticancer agents, given the known bioactivity of halogenated aromatic compounds. Collaborative efforts between academic and industrial laboratories are underway to optimize its pharmacological properties and evaluate its safety profile.

Despite these promising findings, challenges remain in the large-scale production and application of Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester. Issues such as stability under physiological conditions and selectivity in biological systems need to be addressed. However, recent advancements in synthetic methodologies and analytical techniques are expected to overcome these hurdles, paving the way for its broader adoption in drug discovery and chemical biology.

In conclusion, Benzoic acid, 3-chloro-2-fluoro-5-iodo-, ethyl ester (CAS: 1508828-69-0) represents a valuable tool in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for the synthesis of complex molecules, while its potential biological activities open new avenues for therapeutic development. Continued research in this area is likely to yield significant contributions to the fields of medicinal chemistry and chemical biology.